Cas no 66849-29-4 (2-(1S)-1-Phenylethylaminoethanol)

• Product Name: 2-(1S)-1-Phenylethylaminoethanol
• CAS No: 66849-29-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD01862172
• CID: 518885
• PubChem ID: 2733847
• Update Time: 2024-10-28

2-(1S)-1-Phenylethylaminoethanol Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-N-(2-Hydroxyethyl)-alpha-phenylethylamine
• (S)-(-)-N-(2-HYDROXYETHYL)-α-PHENYLETHYLAMINE
• (S)-2-(1-PHENYLETHYLAMINO)ETHANOL
• Ethanol,2-[[(1S)-1-phenylethyl]amino]-
• MFCD01862172
• 2-{[(1S)-1-phenylethyl]amino}ethan-1-ol
• Z1079131628
• (S)-(-)-N-(2-hydroxyethyl)-alpha-phenylethylamine, AldrichCPR
• SCHEMBL4800277
• (S)-2-((1-Phenylethyl)amino)ethanol
• (s)-(-)-n-(2-hydroxyethyl)-alpha-methylbenzylamine
• (S)-(+)-N-(2-Hydroxyethyl)-phenylethylamine
• MS-20551
• GXIWMXAAPLZOBY-VIFPVBQESA-N
• (S)-(+)-N-(2-HYDROXYETHYL)PHENYLETHYLAMINE
• EN300-70655
• 2-[[(1S)-1-phenylethyl]amino]ethanol
• (S)-(-)-N-(2-hydroxyethyl)-alpha-methylbezylamine
• (S)-n-(2-hydroxyethyl)-a-phenylethylamine
• CS-0258631
• 66849-29-4
• AKOS017333361
• 2-[[(S)-alpha-Methylbenzyl]amino]ethanol
• N12300
• 2-(a-Methybenzylamino)Ethanol
• 2-{[(1S)-1-PHENYLETHYL]AMINO}ETHANOL
• 2-(1S)-1-Phenylethylaminoethanol

• MDL： MFCD01862172
• Inchi： 1S/C10H15NO/c1-9(11-7-8-12)10-5-3-2-4-6-10/h2-6,9,11-12H,7-8H2,1H3/t9-/m0/s1
• InChI Key： GXIWMXAAPLZOBY-VIFPVBQESA-N
• SMILES： OCCN[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0203 (rough estimate)
• Melting Point: 76°C
• Boiling Point: 293.09°C (rough estimate)
• Refractive Index: 1.532-1.535
• PSA: 32.26000
• LogP: 1.72040

2-(1S)-1-Phenylethylaminoethanol Security Information

• Hazard Category Code： 36/37/38-36-25
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines